![molecular formula C10H19NO4 B6628635 Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate](/img/structure/B6628635.png)
Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate, also known as MDMP, is a psychoactive substance that belongs to the class of designer drugs. It is a synthetic compound that has been gaining popularity in the research community due to its potential therapeutic properties.
Mechanism of Action
Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate acts as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), which means it increases the levels of these neurotransmitters in the brain. It also acts as a partial agonist of the 5-HT2A receptor, which is involved in the regulation of mood, anxiety, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood due to limited research. However, it is believed to increase levels of serotonin, norepinephrine, and dopamine in the brain, leading to improved mood, cognitive function, and motivation.
Advantages and Limitations for Lab Experiments
One advantage of using Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate in lab experiments is its potential therapeutic properties, which could lead to the development of new treatments for neurological disorders. However, its limited research and potential for abuse make it a challenging substance to study.
Future Directions
Future research on Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate should focus on its potential therapeutic properties and its mechanism of action. Studies should also investigate the long-term effects of this compound use and its potential for abuse. Additionally, research should explore the development of new treatments for neurological disorders using this compound and other designer drugs.
Synthesis Methods
Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate can be synthesized by reacting 3,4-dimethoxyphenylacetonitrile with 1-(2-bromoethyl)pyrrolidin-2-one in the presence of a base such as potassium carbonate. The resulting product is then treated with methyl iodide to yield this compound.
Scientific Research Applications
Methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate has been studied for its potential therapeutic properties in the treatment of various neurological disorders such as depression, anxiety, and PTSD. It has also been investigated for its potential as a cognitive enhancer and as a treatment for addiction.
Properties
IUPAC Name |
methyl 2-(3,4-dimethoxypyrrolidin-1-yl)propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO4/c1-7(10(12)15-4)11-5-8(13-2)9(6-11)14-3/h7-9H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBLQCSMDGCIOGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)N1CC(C(C1)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.